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Compound of Interest

Compound Name: 3-Bromothiophene-2-carbonitrile

Cat. No.: B099437

Essential Safety and Handling Guide for 3-
Bromothiophene-2-carbonitrile

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromothiophene-2-carbonitrile in a laboratory setting. The following procedures are based
on established best practices for managing hazardous chemical compounds.

Chemical and Physical Properties

Property Value

Physical State Solid[1]

Appearance Off-white[1]

Molecular Formula CsH2BrNS

Molecular Weight 188.05 g/mol [2]

Melting Point 43 -48°C/109.4 - 118.4 °F[1]
UN Number UN3439[1]

Hazard Class 6.1 (Toxic)[1]

Hazard Identification
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3-Bromothiophene-2-carbonitrile is classified as a toxic and irritant substance.

Hazard Description

Toxic if swallowed, in contact with skin, or if

Acute Toxicity inhaled [1][2]

Skin Irritation Causes skin irritation.[1][2]

Eye Irritation Causes serious eye irritation.[1][2]

Operational Plan: Handling and Experimental
Protocol

Adherence to a strict operational plan is crucial to ensure the safety of all laboratory personnel.
All work with 3-Bromothiophene-2-carbonitrile must be conducted within a certified chemical
fume hood.[1]

Preparation and Engineering Controls

e Fume Hood: Ensure a certified chemical fume hood is operational and available.[3]

» Designated Area: Designate a specific area within the fume hood for the experiment to
contain potential spills.[3]

o Emergency Equipment: Confirm that eyewash stations and safety showers are readily
accessible and unobstructed.[1]

o Gather Materials: Have all necessary equipment, reagents, and waste containers prepared
before starting to minimize handling time.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory. The following table
summarizes the required PPE.
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PPE Category

Item

Specification

Hand Protection

Gloves

Double-gloving with nitrile
gloves is recommended for
splash protection.[3][4] For
prolonged or repeated contact,
gloves with a higher protection

class should be used.[5]

Eye Protection

Safety Goggles

Chemical splash goggles are

required at all times.[1][3]

Face Shield

A face shield should be worn
over safety goggles when

there is a risk of splashing.[3]

[6]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept
fastened.[3]

A chemical-resistant apron

Apron should be worn over the lab
coat.[3]
Respiratory Protection Fume Hood

All work must be conducted in

a certified chemical fume hood.

[1]

Respirator

If engineering controls are

insufficient, a NIOSH-approved

respirator with a particle filter

may be necessary.[1][3][6]

Weighing and Transfer

o Perform all weighing and transfer operations within the chemical fume hood.[3]

e Use a tared container to weigh the solid 3-Bromothiophene-2-carbonitrile to minimize

contamination of the balance.[3]
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» Handle the solid with care to avoid generating dust.[1]

During the Experiment

» Continuously monitor the reaction for any unexpected changes.

o Keep the sash of the fume hood at the lowest possible height while working to maximize
protection.[3]

» Avoid all personal contact with the material, including inhalation of any dust or vapors.[5]

Post-Experiment

o Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with the chemical.[3]

o Storage: Properly label and store any resulting mixtures or products in tightly closed
containers in a cool, dry, and well-ventilated area.[1] The storage area should be secure and
locked.[1]

o Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling is complete.[1][7]

Disposal Plan

Proper disposal of 3-Bromothiophene-2-carbonitrile and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: All solid waste contaminated with 3-Bromothiophene-2-carbonitrile (e.g.,
gloves, weighing paper, paper towels) must be collected in a designated, clearly labeled
hazardous waste container.[3]

» Liquid Waste: Any liquid waste containing this compound must be collected in a separate,
clearly labeled hazardous waste container.[3]
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e Sharps: Contaminated sharps (needles, razor blades, etc.) must be disposed of in a
designated sharps container.

Disposal Procedure

o All waste must be disposed of through an approved waste disposal plant.[1]
» Do not dispose of this chemical or its waste in sanitary sewers or general trash.

e Ensure all federal, state, and local regulations for hazardous waste disposal are followed.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of 3-Bromothiophene-2-
carbonitrile.
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Caption: Workflow for safely handling 3-Bromothiophene-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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